1-methyl-N-(2-(4-(trifluoromethyl)-7,8-dihydro-5H-pyrano[4,3-d]pyrimidin-2-yl)ethyl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 1-methyl-N-[2-[4-(trifluoromethyl)-7,8-dihydro-5H-pyrano[4,3-d]pyrimidin-2-yl]ethyl]triazole-4-carboxamide
• InChI: InChI=1S/C14H15F3N6O2/c1-23-6-10(21-22-23)13(24)18-4-2-11-19-9-3-5-25-7-8(9)12(20-11)14(15,16)17/h6H,2-5,7H2,1H3,(H,18,24)
• InChI Key: RIAHJWDINSZWIP-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=N1)C(=O)NCCC2=NC3=C(COCC3)C(=N2)C(F)(F)F
• Molecular Formula: C14H15F3N6O2
• Molecular Weight: 356.30 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a trifluoromethyl group, a pyrano[4,3-d]pyrimidin-2-yl group, and a 1,2,3-triazole group. These groups are common in many bioactive molecules and pharmaceuticals.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by its functional groups. For instance, N-trifluoromethyl amines are prone to hydrolysis, whereas N-trifluoromethyl azoles have excellent aqueous stability.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, trifluoromethyl groups can increase lipophilicity and metabolic stability.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Antitumor Activity : Researchers have investigated the antitumor potential of this compound. . Further exploration of its mechanism and potential as a targeted therapy is warranted.

Organic Synthesis and Transition Metal Catalysis

• Suzuki–Miyaura Coupling : The Suzuki–Miyaura (SM) cross-coupling reaction is a powerful method for forming carbon–carbon bonds. This compound serves as an organoboron reagent in SM coupling reactions. . Researchers have tailored various boron reagents for specific SM coupling conditions, including this compound.

Heterocyclic Chemistry

• In Silico Molecular Docking Studies : Computational studies have explored the interactions of this compound with biological targets. . Investigating its binding affinity and selectivity against specific enzymes or receptors could guide drug design.

Antibacterial and Antitubercular Agents

• Pyrimidine Derivatives : The compound’s pyrimidine moiety suggests antibacterial activity. . Further optimization and testing against bacterial strains are essential.

Plant Hormones and Agricultural Applications

• Indole Derivatives : The compound contains an indole ring, which is a key component of plant hormones. For instance, indole-3-acetic acid (IAA) regulates plant growth and development. .

Mechanism of Action

Mode of Action

Once the compound binds to its target, it could inhibit or activate the function of the target, leading to changes in cellular processes. The trifluoromethyl group in the compound might play a crucial role in this interaction .

Pharmacokinetics

The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties would depend on factors like its size, charge, lipophilicity, and the presence of functional groups. For example, its degree of lipophilicity might allow it to diffuse easily into cells .

Future Directions

The future research directions for this compound could include further exploration of its potential uses in the pharmaceutical and agrochemical industries, as well as the development of more efficient synthesis methods.